2-[(3-amino-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl)sulfanyl]-N,N-diethylacetamide

• IUPAC Name: 2-[(3-amino-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl)sulfanyl]-N,N-diethylacetamide
• InChI: InChI=1S/C18H26N4O2S2/c1-5-18(4)8-11-12(9-24-18)26-16-14(11)15(19)20-17(21-16)25-10-13(23)22(6-2)7-3/h5-10H2,1-4H3,(H2,19,20,21)
• InChI Key: KYMVMRAKVDXCGO-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=C(CO1)SC3=NC(=NC(=C23)N)SCC(=O)N(CC)CC)C
• Molecular Formula: C18H26N4O2S2
• Molecular Weight: 394.6 g/mol

Description

2-[(4-amino-6-ethyl-6-methyl-5,8-dihydro-6H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-2-yl)thio]-N,N-diethylacetamide is a complex organic compound with a unique structure that includes a pyrano-thieno-pyrimidine core

Preparation Methods

The synthesis of 2-[(4-amino-6-ethyl-6-methyl-5,8-dihydro-6H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-2-yl)thio]-N,N-diethylacetamide involves multiple steps. One common method includes the condensation of appropriate starting materials under controlled conditions. The reaction typically involves the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve optimization of these synthetic routes to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like mCPBA (meta-chloroperoxybenzoic acid) and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-[(4-amino-6-ethyl-6-methyl-5,8-dihydro-6H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-2-yl)thio]-N,N-diethylacetamide has been studied for its potential applications in various scientific fields. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has shown promise as a potential therapeutic agent due to its unique structure and biological activity. Industrial applications include its use in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar compounds include other pyrano-thieno-pyrimidine derivatives, which share a similar core structure but differ in their substituents. These compounds may have different chemical and biological properties, making them unique in their own right.